Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

Quinoline, 2,4,7-trimethoxy- structure
Quinoline, 2,4,7-trimethoxy- structure
Product name:Quinoline, 2,4,7-trimethoxy-
CAS No:51179-17-0
MF:C12H13NO3
MW:219.236523389816
CID:363039
PubChem ID:71366252

Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2,4,7-trimethoxy-
    • 2,4,7-trimethoxyquinoline
    • 51179-17-0
    • DTXSID30789619
    • Inchi: InChI=1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
    • InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
    • SMILES: COC1C=CC2C(=CC(=NC=2C=1)OC)OC

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 40.58

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd